Cas no 1227177-57-2 (Methyl 4-(3-bromopyridin-2-yloxy)benzoate)

• Product Name: Methyl 4-(3-bromopyridin-2-yloxy)benzoate
• CAS No: 1227177-57-2
• MF: C₁₃H₁₀BrNO₃
• MW: 308.12740278244
• MDL: MFCD20887529
• CID: 2126732
• Update Time: 2025-06-08

Methyl 4-(3-bromopyridin-2-yloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-bromopyridin-2-yloxy)benzoate
• Methyl 4-(3-bromopyridin-2-yloxy)benzoate

• MDL： MFCD20887529
• Inchi： 1S/C13H10BrNO3/c1-17-13(16)9-4-6-10(7-5-9)18-12-11(14)3-2-8-15-12/h2-8H,1H3
• InChI Key： YMOQFLYYHXJPDP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Methyl 4-(3-bromopyridin-2-yloxy)benzoate

Methyl 4-(3-bromopyridin-2-yloxy)benzoate (CAS No: 1227177-57-2) - A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(3-bromopyridin-2-yloxy)benzoate, identified by its unique chemical identifier CAS No: 1227177-57-2, represents a significant compound in the realm of pharmaceutical chemistry. This benzoate derivative, characterized by its bromopyridine moiety, has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules. The structural integrity of this compound, featuring a benzoate group linked to a brominated pyridine ring, makes it a valuable intermediate in the development of novel therapeutic agents.

The benzoate moiety in Methyl 4-(3-bromopyridin-2-yloxy)benzoate contributes to its stability and reactivity, which are essential properties for pharmaceutical intermediates. This feature allows for facile modifications and functionalizations, enabling chemists to tailor the compound for specific biological targets. The presence of the bromine atom on the pyridine ring enhances its utility in cross-coupling reactions, a cornerstone of modern drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the use of heterocyclic compounds, particularly those incorporating pyridine rings, due to their demonstrated efficacy in modulating various biological pathways. Methyl 4-(3-bromopyridin-2-yloxy)benzoate fits seamlessly into this trend, offering a robust scaffold for the synthesis of small molecules with potential therapeutic applications. Its role as an intermediate has been particularly highlighted in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of Methyl 4-(3-bromopyridin-2-yloxy)benzoate is its versatility in synthetic chemistry. The benzylic position and the brominated pyridine ring provide multiple sites for chemical manipulation, allowing researchers to explore diverse structural motifs. This flexibility has been leveraged in the synthesis of potent inhibitors targeting enzymes such as tyrosine kinases and Janus kinases. These kinases are aberrantly activated in numerous diseases, making them prime targets for therapeutic intervention.

Recent studies have underscored the importance of Methyl 4-(3-bromopyridin-2-yloxy)benzoate in the development of next-generation antiviral agents. The compound’s ability to undergo sequential functionalization has enabled the creation of molecules with enhanced binding affinity and selectivity towards viral proteases and polymerases. Such advancements are particularly relevant in the context of emerging infectious diseases, where rapid development of antiviral therapies is paramount.

The synthetic pathways involving Methyl 4-(3-bromopyridin-2-yloxy)benzoate have been optimized for efficiency and scalability, ensuring that pharmaceutical manufacturers can produce high-purity compounds on an industrial scale. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired benzoate-pyridine linkage. These reactions are not only high-yielding but also environmentally benign, aligning with the growing emphasis on sustainable chemistry practices.

Moreover, Methyl 4-(3-bromopyridin-2-yloxy)benzoate has found applications beyond traditional pharmaceuticals. Its unique structural features make it a valuable building block in materials science, particularly in the development of organic electronic devices. The compound’s ability to form stable radicals and conductive polymers has been explored in the fabrication of light-emitting diodes (LEDs) and organic photovoltaics (OPVs). These applications highlight the broad utility of this compound across multiple scientific disciplines.

The future prospects for Methyl 4-(3-bromopyridin-2-yloxy)benzoate are promising, with ongoing research aimed at expanding its synthetic applications and exploring new therapeutic modalities. The integration of computational chemistry and machine learning techniques is expected to further enhance the design and optimization of derivatives based on this scaffold. Such innovations will undoubtedly accelerate the discovery and development of novel therapeutics that address unmet medical needs.

In conclusion, Methyl 4-(3-bromopyridin-2-yloxy)benzoate stands as a testament to the ingenuity and precision inherent in modern chemical synthesis. Its role as a key intermediate has proven indispensable in pharmaceutical research, enabling advancements across multiple therapeutic areas. As scientific understanding continues to evolve, this compound will undoubtedly remain at forefront of molecular innovation, driving progress towards safer and more effective treatments for human health.